Cas no 64819-85-8 (Quinoline, 6-(2-benzothiazolyl)-4-methyl-)

• Product Name: Quinoline, 6-(2-benzothiazolyl)-4-methyl-
• CAS No: 64819-85-8
• MF: C₁₇H₁₂N₂S
• MW: 276.355582237244
• CID: 389504
• PubChem ID: 12364675
• Update Time: 2025-04-19

Quinoline, 6-(2-benzothiazolyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-(2-benzothiazolyl)-4-methyl-
• 2-(4-methylquinolin-6-yl)-1,3-benzothiazole
• SCHEMBL4641437
• 64819-85-8
• DTXSID10494375
• 6-(1,3-Benzothiazol-2-yl)-4-methylquinoline

• Inchi： 1S/C17H12N2S/c1-11-8-9-18-14-7-6-12(10-13(11)14)17-19-15-4-2-3-5-16(15)20-17/h2-10H,1H3
• InChI Key： OVAAXSLQHZGGGL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC2C(=C(C)C=CN=2)C=1

Computed Properties

• Exact Mass: 276.07211956g/mol
• Monoisotopic Mass: 276.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54Ų